Cas no 23351-08-8 (4-(1H-pyrrol-1-yl)-Benzoic acid methyl ester)

• Product Name: 4-(1H-pyrrol-1-yl)-Benzoic acid methyl ester
• CAS No: 23351-08-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD06010008
• CID: 1109495
• PubChem ID: 608483
• Update Time: 2025-04-20

4-(1H-pyrrol-1-yl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-1-yl)-Benzoic acid methyl ester
• 4-pyrrol-1-ylbenzoic acid methyl ester
• Methyl 4-(1-pyrrolyl)benzoate
• Methyl p-(1-pyrrolyl)benzoate
• SB62213
• YAA35108
• SCHEMBL2240089
• CCG-304111
• Benzoic acid, 4-(1H-pyrrol-1-yl)-, methyl ester
• 23351-08-8
• MFCD06010008
• DB-297969
• AKOS000285890
• methyl 4-pyrrol-1-ylbenzoate
• STK195940
• Methyl 4-(1H-pyrrol-1-yl)benzoate #
• ChemDiv2_003178
• Methyl 4-(1H-pyrrol-1-yl)benzoate
• HMS1378A10
• Methyl 4-(pyrrol-1-yl)benzoate
• 4-(Pyrrol-1-yl)benzoic acid methyl ester
• CS-0208338
• Methyl4-(1H-pyrrol-1-yl)benzoate

• MDL： MFCD06010008
• Inchi： 1S/C12H11NO2/c1-15-12(14)10-4-6-11(7-5-10)13-8-2-3-9-13/h2-9H,1H3
• InChI Key： XCBRROUJSCMUGF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2Ų